Cas no 1805406-80-7 (5-Bromo-4-cyano-2-formylbenzoic acid)

• Product Name: 5-Bromo-4-cyano-2-formylbenzoic acid
• CAS No: 1805406-80-7
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735442
• CID: 4706777
• Update Time: 2023-08-15

5-Bromo-4-cyano-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-formylbenzoic acid

• MDL： MFCD28735442
• Inchi： 1S/C9H4BrNO3/c10-8-2-7(9(13)14)6(4-12)1-5(8)3-11/h1-2,4H,(H,13,14)
• InChI Key： KREUEESORAYTPN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C=O)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2